2-((1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(naphthalen-1-yl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)imidazol-2-yl]sulfanyl-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C21H16ClN3OS/c22-16-8-10-17(11-9-16)25-13-12-23-21(25)27-14-20(26)24-19-7-3-5-15-4-1-2-6-18(15)19/h1-13H,14H2,(H,24,26)
• InChI Key: GVEXJVHDGNJUKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CSC3=NC=CN3C4=CC=C(C=C4)Cl
• Molecular Formula: C21H16ClN3OS
• Molecular Weight: 393.9 g/mol
• CAS No.: 688337-42-0

Description

2-((1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C21H16ClN3OS and its molecular weight is 393.89. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

The synthesis of derivatives similar to the specified compound has been explored for their antibacterial properties. For example, Ramalingam et al. (2019) synthesized several derivatives starting from a common intermediate and examined their antibacterial activity, finding significant activity against certain bacteria (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Fluorescent Properties

Padalkar et al. (2015) synthesized novel fluorescent derivatives from a related compound and evaluated their photophysical properties in various solvents, noting absorption in the ultraviolet region and emission in the blue region, indicating potential applications in fluorescence-based technologies (Padalkar, Lanke, Chemate, & Sekar, 2015).

Antifungal and Antibacterial Activities

Choudhari et al. (2020) reported the synthesis, antibacterial, and antifungal activities of imidazole-based 1,4-naphthoquinones and their precursors, demonstrating broad-spectrum activity against selected bacterial and pathogenic yeast strains, suggesting their potential as therapeutic agents (Choudhari, Salunke-Gawali, Chakravarty, Shaikh, Lande, Gejji, Rao, Satpute, Puranik, & Gonnade, 2020).

Anti-HIV Drugs

Oftadeh et al. (2013) performed a study on acetamide derivatives related to the specified compound, examining their local reactivity and potential as anti-HIV drugs through density functional theory (DFT) computations, suggesting some derivatives could be potent anti-HIV drugs (Oftadeh, Mahani, & Hamadanian, 2013).